Cas no 131862-24-3 (7-Benzoxazolecarboxylic acid, 2-phenyl-)

• Product Name: 7-Benzoxazolecarboxylic acid, 2-phenyl-
• CAS No: 131862-24-3
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• CID: 1229279
• PubChem ID: 11806727
• Update Time: 2025-04-20

7-Benzoxazolecarboxylic acid, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 7-Benzoxazolecarboxylic acid, 2-phenyl-
• 2-phenyl-1,3-benzoxazole-7-carboxylic acid
• SCHEMBL121400
• 131862-24-3
• CHEMBL4072467
• DTXSID50473184
• 2-phenylbenzo[d]oxazole-7-carboxylic acid
• 2-phenylbenzoxazole-7-carboxylic acid
• AKOS016370703
• MFCD11890792
• RZZURKQUMZPYIZ-UHFFFAOYSA-N

• Inchi： 1S/C14H9NO3/c16-14(17)10-7-4-8-11-12(10)18-13(15-11)9-5-2-1-3-6-9/h1-8H,(H,16,17)
• InChI Key： RZZURKQUMZPYIZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC2C=CC=C(C(=O)O)C1=2

Computed Properties

• Exact Mass: 239.05827
• Monoisotopic Mass: 239.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33